Cas no 28230-32-2 (HOOBT; 3-Hydroxy-1,2,3-benzotriazin-4(3H)-one)

• Product Name: HOOBT; 3-Hydroxy-1,2,3-benzotriazin-4(3H)-one
• CAS No: 28230-32-2
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD00042803
• CID: 53295
• PubChem ID: 57650021
• Update Time: 2025-04-18

HOOBT; 3-Hydroxy-1,2,3-benzotriazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-1,2,3-benzotriazin-4(3H)-one
• HOOBt
• 3,4-Dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine
• 3,4-DIHYDRO-3-HYDROXY-4-OXO-(1,2,3)-BENZOTRIAZIN
• 3-Hydroxy-1,2,3-benzotriazin-4(3H)-one(DHBTorDhbtOH)
• 3-hydroxy-1,2,3-benzotriazin-4-one
• HOOBT (3-Hydroxy-1,2,3-benzotruazin-4(3H)-one)
• 1,2,3-Benzotriazin-4(3H)-one,3-hydroxy
• 3,4-dihydro-3-hydroxy-4-keto-1,2,3-benzotriazine
• 3-Hydroxy-3,4-dihydro-4-oxo-1,2,3-benzotriazine
• 3-hydroxy-3H-benzo[d][1,2,3]triazin-4-one
• 3-Hydroxy-4-ketobenzotriazine
• 3-hydroxybenzo[d]1,2,3-triazin-4-one
• 4-oxo-3,4-dihydro-3-hydroxy-1,2,3-benzotriazine
• DHBT
• oxohydroxybenzotriazole
• Hydroxy-3,4-dihydro-4-oxo-1,2,3-benzotriazine
• 1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-
• HJBLUNHMOKFZQX-UHFFFAOYSA-N
• 3-Hydroxy-1,2,3-ben zotriazin-4(3H)-one
• 3-HYDROXYBENZO[D][1,2,3]TRIAZIN-4(3H)-ONE
• 3,4-Dihydro-3-hydroxy-4-oxo-1,2,3-benzotriazine (DHBT)
• 3-HYDROXY-3,4-DIHYDRO-1,2,3-BENZOTRIAZIN-4-ONE
• NSC279266
• DHOBT
• PubChem10502
• HODHBt
• HOOBT; 3-Hydroxy-1,2,3-benzotriazin-4(3H)-one

• MDL： MFCD00042803
• Inchi： 1S/C7H5N3O2/c11-7-5-3-1-2-4-6(5)8-9-10(7)12/h1-4,12H
• InChI Key： HJBLUNHMOKFZQX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1O

Computed Properties

• Exact Mass: 163.03800
• Monoisotopic Mass: 163.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 65.3

Experimental Properties

• Color/Form: Powder white solid
• Density: 1.041(20.0000℃)
• Melting Point: 184-189 ºC
• Boiling Point: 290.19°C (rough estimate)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n20/D 1.477
• PSA: 68.01000
• LogP: 0.02880
• Color/Form: ~25% in DMF
• Solubility: Not determined

HOOBT; 3-Hydroxy-1,2,3-benzotriazin-4(3H)-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H312,H315,H319,H332,H335,H360D
• Warning Statement： P201,P261,P280,P305+P351+P338,P308+P313
• Hazardous Material transportation number：UN 3379 3/PG 1
• WGK Germany：3
• Hazard Category Code： 61-1-20/21-36/37/38
• Safety Instruction： S53-S26-S35-S36/37-S45-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines